Cas no 59777-96-7 (Benzenemethanaminium,2-iodo-N,N,N-trimethyl-)

• Product Name: Benzenemethanaminium,2-iodo-N,N,N-trimethyl-
• CAS No: 59777-96-7
• MF: C₁₀H₁₅IN
• MW: 276.137274980545
• CID: 370644
• PubChem ID: 6453851
• Update Time: 2025-04-19

Benzenemethanaminium,2-iodo-N,N,N-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,2-iodo-N,N,N-trimethyl-
• benzyl-(iodomethyl)-dimethylazanium
• iodobenzyltrimethylammonium
• (2-Iodophenyl)-N,N,N-trimethylmethanaminium
• UM-360
• DTXSID00975188
• Iodobenzyltrimethylammonium iodide
• 2-Iodobenzyl-N,N,N-trimethylammonium chloride
• (2-iodophenyl)methyl-trimethylazanium
• Benzenemethanaminium, 2-iodo-N,N,N-trimethyl-
• 59777-96-7

• Inchi： 1S/C10H15IN/c1-12(2,3)8-9-6-4-5-7-10(9)11/h4-7H,8H2,1-3H3/q+1
• InChI Key： BWGBWIGMDOMQQR-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C[N+](C)(C)C

Computed Properties

• Exact Mass: 276.02455
• Monoisotopic Mass: 276.02492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines